Cas no 31872-73-8 (3-Bromo-5-nitro-N,N-dipropylpyridin-4-amine)

• Product Name: 3-Bromo-5-nitro-N,N-dipropylpyridin-4-amine
• CAS No: 31872-73-8
• MF: C₁₁H₁₆BrN₃O₂
• MW: 302.167641639709
• CID: 1094061
• PubChem ID: 72942940
• Update Time: 2025-04-23

3-Bromo-5-nitro-N,N-dipropylpyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-nitro-N,N-dipropylpyridin-4-amine
• 31872-73-8

• Inchi： 1S/C11H16BrN3O2/c1-3-5-14(6-4-2)11-9(12)7-13-8-10(11)15(16)17/h7-8H,3-6H2,1-2H3
• InChI Key： KAZICGRGRUPOOB-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1N(CCC)CCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 301.04259g/mol
• Monoisotopic Mass: 301.04259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 62Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 3-Bromo-5-nitro-N,N-dipropylpyridin-4-amine

Professional Introduction of 3-Bromo-5-nitro-N,N-dipropylpyridin-4-amine (CAS No. 31872-73-8)

The compound 3-Bromo-5-nitro-N,N-dipropylpyridin-4-amine (CAS No. 31872-73-8) is a highly specialized chemical entity that belongs to the family of pyridine derivatives. This compound features a unique combination of functional groups, including a bromo substituent at position 3, a nitro group at position 5, and an N,N-dipropyl amine functionality at position 4. These structural elements render the molecule versatile in its potential applications across various scientific domains.

In recent years, there has been a growing interest in pyridine-based compounds due to their wide-ranging biological and chemical properties. The presence of the nitro group, in particular, imparts strong electron-withdrawing characteristics, which can influence the compound's reactivity and selectivity in various reactions. Similarly, the bromo substituent introduces halogen functionality, which is often utilized in medicinal chemistry for its potential to modulate pharmacokinetics and bioavailability.

The N,N-dipropyl amine group at position 4 adds another layer of complexity to this molecule. This feature not only contributes to the compound's solubility and stability but also introduces aminergic properties that could be harnessed in drug design. The combination of these functional groups makes 3-Bromo-5-nitro-N,N-dipropylpyridin-4-amine a valuable building block for the development of bioactive molecules.

Recent studies have highlighted the potential of pyridine derivatives in anticancer and anti-inflammatory drug discovery. The electron-withdrawing nature of the nitro group, for instance, can enhance the compound's ability to interact with biological targets such as kinases and receptors. Additionally, the bromo substituent has been explored for its role in improving the pharmacokinetic profile of drugs, including enhancing half-life and reducing off-target effects.

Another area of active research involving compounds like 3-Bromo-5-nitro-N,N-dipropylpyridin-4-amine is in the field of neurodegenerative diseases. The unique combination of functional groups in this molecule may offer insights into designing agents that modulate neurotransmitter systems or inhibit neurotoxic pathways. This could potentially lead to innovative therapies for conditions such as Alzheimer's disease or Parkinson's disease.

Furthermore, the chemical versatility of 3-Bromo-5-nitro-N,N-dipropylpyridin-4-amine makes it a valuable intermediate in organic synthesis. Its structure allows for straightforward modifications, such as replacing the nitro group with other electron-withdrawing or donating groups, enabling the creation of diverse derivatives with tailored properties.

In conclusion, 3-Bromo-5-nitro-N,N-dipropylpyridin-4-amine (CAS No. 31872-73-8) stands out as a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, coupled with the latest advancements in medicinal chemistry, position it as a promising candidate for the discovery of novel therapies across various therapeutic areas.